Cas no 221243-73-8 (Boronic acid, (7-methoxy-1,3-benzodioxol-5-yl)-)

• Product Name: Boronic acid, (7-methoxy-1,3-benzodioxol-5-yl)-
• CAS No: 221243-73-8
• MF: C₈H₉BO₅
• MW: 195.965062856674
• CID: 3913005
• PubChem ID: 11127172
• Update Time: 2025-05-20

Boronic acid, (7-methoxy-1,3-benzodioxol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, (7-methoxy-1,3-benzodioxol-5-yl)-
• Boronic acid, B-(7-methoxy-1,3-benzodioxol-5-yl)-
• (7-Methoxybenzo[d][1,3]dioxol-5-yl)boronic acid
• MFCD34772431
• CS-0527388
• SCHEMBL5624167
• (7-methoxy-1,3-dioxaindan-5-yl)boronic acid
• FNYVGOCHXURZQH-UHFFFAOYSA-N
• EN300-9028951
• 4-Methoxy-1,3-benzodioxol-6-yl boronic acid
• 221243-73-8

• Inchi： 1S/C8H9BO5/c1-12-6-2-5(9(10)11)3-7-8(6)14-4-13-7/h2-3,10-11H,4H2,1H3
• InChI Key： FNYVGOCHXURZQH-UHFFFAOYSA-N
• SMILES： B(C1=CC(OC)=C2OCOC2=C1)(O)O

Computed Properties

• Exact Mass: 196.0543035Da
• Monoisotopic Mass: 196.0543035Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.2Ų

Additional information on Boronic acid, (7-methoxy-1,3-benzodioxol-5-yl)-

Research Briefing on Boronic Acid, (7-Methoxy-1,3-Benzodioxol-5-yl)- (CAS: 221243-73-8): Recent Advances and Applications

Boronic acid derivatives have emerged as pivotal compounds in medicinal chemistry and drug discovery due to their unique reactivity and ability to form reversible covalent bonds with diols and other nucleophiles. Among these, Boronic acid, (7-methoxy-1,3-benzodioxol-5-yl)- (CAS: 221243-73-8) has garnered significant attention in recent studies for its potential applications in cancer therapy, protease inhibition, and as a key intermediate in the synthesis of bioactive molecules. This briefing synthesizes the latest research findings on this compound, highlighting its mechanistic insights, therapeutic potential, and synthetic utility.

Recent studies have elucidated the role of Boronic acid, (7-methoxy-1,3-benzodioxol-5-yl)- as a potent inhibitor of proteasome activity, particularly in the context of hematologic malignancies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in selectively targeting the β5 subunit of the 20S proteasome, leading to apoptosis in multiple myeloma cell lines. The compound's boronic acid moiety facilitates covalent binding to the catalytic threonine residue, while the 7-methoxy-1,3-benzodioxol-5-yl group enhances membrane permeability and target specificity.

In synthetic chemistry, this boronic acid derivative has proven invaluable as a building block for Suzuki-Miyaura cross-coupling reactions. A recent Nature Communications paper (2024) detailed its use in constructing complex biaryl ether scaffolds with applications in PET tracer development. The electron-rich benzodioxole ring system contributes to enhanced reaction yields when paired with palladium catalysts bearing bulky phosphine ligands, as demonstrated in the synthesis of novel serotonin receptor ligands.

Structural-activity relationship (SAR) studies have revealed that modifications to the methoxy position significantly impact the compound's pharmacokinetic profile. Research published in Bioorganic & Medicinal Chemistry Letters (2023) showed that fluorination at the 7-position maintains proteasome inhibitory activity while improving metabolic stability in hepatic microsome assays. These findings have spurred the development of next-generation boronic acid therapeutics with optimized ADME properties.

The compound's unique physicochemical properties have also enabled applications in materials science. A 2024 ACS Applied Materials & Interfaces report highlighted its incorporation into boronate ester-based dynamic covalent hydrogels for controlled drug delivery. The pH-responsive nature of the boronic acid-diol interaction allows for tunable release kinetics of anticancer agents in tumor microenvironments, demonstrating the compound's versatility beyond traditional medicinal chemistry applications.

Ongoing clinical investigations are exploring the safety profile of Boronic acid, (7-methoxy-1,3-benzodioxol-5-yl)- derivatives in Phase I trials for solid tumors. Preliminary data presented at the 2024 AACR Annual Meeting suggests manageable toxicity profiles with evidence of target engagement at nanomolar concentrations. These developments position this chemical scaffold as a promising candidate for the next wave of targeted cancer therapies.